6-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-5-[(4S)-4-hydroxy-1,2-oxazolidine-2-carbonyl]-3-methyl-1-(2-methylpropyl)-4aH-thieno[2,3-d]pyrimidin-1-ium-2,4-dione

• Molecular Formula: C21H28N5O5S+
• Molecular Weight: 462.5 g/mol
• IUPAC Name: 6-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-5-[(4S)-4-hydroxy-1,2-oxazolidine-2-carbonyl]-3-methyl-1-(2-methylpropyl)-4aH-thieno[2,3-d]pyrimidin-1-ium-2,4-dione
• InChI: InChI=1S/C21H28N5O5S/c1-10(2)7-25-20-17(18(28)24(5)21(25)30)16(19(29)26-8-13(27)9-31-26)15(32-20)6-14-11(3)22-23-12(14)4/h10,13,17,27H,6-9H2,1-5H3,(H,22,23)/q+1/t13-,17?/m0/s1
• InChI Key: BRKOJEOLKRWUQH-CWQZNGJJSA-N
• Isomeric SMILES: CC1=C(C(=NN1)C)CC2=C(C3C(=O)N(C(=O)[N+](=C3S2)CC(C)C)C)C(=O)N4C[C@@H](CO4)O
• Canonical SMILES: CC1=C(C(=NN1)C)CC2=C(C3C(=O)N(C(=O)[N+](=C3S2)CC(C)C)C)C(=O)N4CC(CO4)O

Description

Structural Significance of Fused Thiophene-Pyrimidine Systems

The thieno[2,3-d]pyrimidine scaffold consists of a thiophene ring fused to a pyrimidine moiety at the 2,3-positions, creating a planar, aromatic system that serves as a bioisostere for purine nucleobases like adenine. This structural similarity enables interactions with enzymes and receptors that recognize purine-based ligands, such as kinases, phosphodiesterases, and nucleic acid-binding proteins. The fused system enhances rigidity, improving binding affinity to biological targets while allowing modular substitutions at positions 1, 3, 5, and 6 to fine-tune physicochemical properties. For example, electron-withdrawing groups at position 2 (e.g., carbonyl or sulfonamide) enhance hydrogen-bonding interactions, while hydrophobic substituents like methyl or isopropyl groups improve membrane permeability.

The cationic 4aH-thieno[2,3-d]pyrimidin-1-ium core in the target compound introduces a permanent positive charge at position 1, which may facilitate interactions with negatively charged binding pockets in enzymes or DNA. This charge is stabilized by the conjugated π-system of the fused rings, reducing susceptibility to metabolic degradation compared to neutral analogs.

Historical Development of Thieno[2,3-d]Pyrimidine-Based Pharmacophores

Early synthetic routes to thieno[2,3-d]pyrimidines involved cyclocondensation reactions between aminothiophene derivatives and carbonyl reagents like formamide or urea. For instance, heating ethyl 3-aminothiophene-2-carboxylate with urea under solvent-free conditions yielded thieno[3,2-d]pyrimidine-2,4-dione, a scaffold later optimized for kinase inhibition. The introduction of cationic nitrogen at position 1 emerged as a strategy to mimic protonated adenine in ATP-binding sites, leading to derivatives like 4aH-thieno[2,3-d]pyrimidin-1-ium salts.

Advances in regioselective functionalization enabled the incorporation of diverse substituents. For example, Slavinski et al. demonstrated sulfonamide introduction at position 2 using sulfonyl cyanamide salts, albeit with modest yields. Modern approaches, such as one-pot guanidine cyclization by Cohen et al., streamlined the synthesis of 2-amino-thieno[3,2-d]pyrimidin-4-ones, highlighting the scaffold’s versatility. These innovations paved the way for complex derivatives like the target compound, which combines a 1-(2-methylpropyl) group for lipophilicity with a stereospecific 4-hydroxyoxazolidine carbonyl moiety for chiral recognition.

Role of Cationic 4aH-Thieno[2,3-d]Pyrimidin-1-Ium Scaffolds

The 4aH-thieno[2,3-d]pyrimidin-1-ium system confers unique electronic and steric properties. The cationic charge at position 1 enhances solubility in polar biological environments while promoting electrostatic interactions with targets like DNA topoisomerases or viral polymerases. The 4aH configuration locks the pyrimidine ring in a partially saturated conformation, reducing ring puckering and improving binding precision.

In the target compound, the 1-(2-methylpropyl) substituent introduces steric bulk, potentially shielding the cationic center from enzymatic deactivation. Concurrently, the (4S)-4-hydroxy-1,2-oxazolidine-2-carbonyl group at position 5 provides a chiral center and hydrogen-bonding sites, which may enhance selectivity for asymmetric binding pockets. The 6-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl] side chain adds a heteroaromatic moiety capable of π-π stacking or metal coordination, further diversifying interaction modes.

Biological Activity

The compound 6-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-5-[(4S)-4-hydroxy-1,2-oxazolidine-2-carbonyl]-3-methyl-1-(2-methylpropyl)-4aH-thieno[2,3-d]pyrimidin-1-ium-2,4-dione (CAS No. 496791-37-8) is a complex heterocyclic compound featuring a pyrazole moiety. This compound has garnered interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry.

Chemical Structure

The molecular formula of the compound is $C_{21}H_{27}N_{5}O_{5}S$. Its structure includes multiple functional groups that may contribute to its biological activity. The presence of the pyrazole ring is particularly noteworthy, as pyrazole derivatives are known for their diverse pharmacological profiles.

Biological Activity Overview

Recent studies have highlighted the biological activities associated with pyrazole derivatives, including anti-inflammatory, antimicrobial, anticancer, and analgesic properties. The specific activities of this compound are still under investigation, but insights can be drawn from related pyrazole compounds.

1. Anti-inflammatory Activity

Research indicates that pyrazole derivatives can significantly inhibit pro-inflammatory cytokines. For instance, compounds derived from the pyrazole nucleus have shown up to 85% inhibition of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) at certain concentrations . This suggests that the compound may exhibit similar anti-inflammatory properties.

2. Antimicrobial Activity

Pyrazoles have also been evaluated for their antimicrobial efficacy. A study found that various pyrazole derivatives displayed potent activity against bacterial strains such as E. coli and Staphylococcus aureus. The synthesized compounds were tested against standard drugs and showed promising results in inhibiting microbial growth .

3. Anticancer Potential

The anticancer properties of pyrazole derivatives are well-documented. Some studies have reported that certain pyrazole compounds can induce apoptosis in cancer cells and inhibit cell proliferation through various mechanisms . This compound may share these properties due to its structural similarities with other active pyrazoles.

Case Studies

Several case studies involving related compounds provide insight into the potential biological activities of this specific compound:

Study	Compound Tested	Biological Activity	Results
Selvam et al. (2014)	3,5-Diaryl Pyrazole Derivatives	Anti-inflammatory	Inhibition of IL-6 and TNF-α up to 93%
Burguete et al. (2016)	1-Acetyl-Pyrazole Derivatives	Antimicrobial	Effective against Mycobacterium tuberculosis
Bekhit et al. (2019)	Thiocarbamoyl Pyrazoles	MAO-B Inhibition	High activity against MAO isoforms

While specific mechanisms for this compound remain to be elucidated, the biological activities of related pyrazoles often involve modulation of enzyme activity and interaction with cellular signaling pathways. For example, anti-inflammatory effects are commonly mediated through inhibition of cyclooxygenase enzymes or modulation of nuclear factor kappa B (NF-kB) signaling pathways .

Comparison with Similar Compounds

Table 1: Key Structural Features of Comparable Compounds

Compound Name	Core Structure	Key Substituents	Reported Bioactivity
Target Compound	Thieno[2,3-d]pyrimidinone	3,5-Dimethylpyrazolylmethyl, (4S)-4-hydroxyoxazolidine-carbonyl, 2-methylpropyl	Not explicitly reported
4i ()	Pyrimidin-2(1H)-one	Coumarin-3-yl, tetrazolyl, pyrazolyl	Antimicrobial
4j ()	Pyrimidin-2(1H)-one	Thioxo, coumarin-3-yl, tetrazolyl	Antimicrobial
3-Substituted thieno[3,2-d]pyrimidin-4(3H)-ones ()	Thieno[3,2-d]pyrimidinone	Cyano, alkyl groups	Antitumor

Key Observations:

The 2,3-d configuration may enhance π-stacking interactions compared to 3,2-d derivatives .

Substituent Influence : The oxazolidine-carbonyl group in the target compound is unique among the listed analogs. This substituent may improve aqueous solubility compared to hydrophobic coumarin or tetrazolyl groups in compounds 4i and 4j .

Key Insights:

• Characterization: Advanced crystallographic software (e.g., SHELX) is critical for resolving the stereochemistry and anisotropic displacement parameters of the thienopyrimidinone core .

Pharmacological and Physicochemical Properties

• Solubility : The oxazolidine-hydroxyl group may confer higher solubility than coumarin-based derivatives (e.g., 4i/4j), which are typically lipophilic .
• Metabolic Stability : The 3,5-dimethylpyrazole moiety could reduce oxidative metabolism compared to unsubstituted pyrazoles in related compounds .